Cas no 89434-27-5 (2-Heptanone, 1-(1-pyrrolidinyl)-)

2-Heptanone, 1-(1-pyrrolidinyl)- structure
89434-27-5 structure
Product Name:2-Heptanone, 1-(1-pyrrolidinyl)-
CAS No:89434-27-5
MF:C11H21NO
MW:183.290543317795
CID:600988
PubChem ID:71324162
Update Time:2025-04-19

2-Heptanone, 1-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Heptanone, 1-(1-pyrrolidinyl)-
    • 1-pyrrolidin-1-ylheptan-2-one
    • 1-(PYRROLIDIN-1-YL)HEPTAN-2-ONE
    • DTXSID60753666
    • 89434-27-5
    • Inchi: 1S/C11H21NO/c1-2-3-4-7-11(13)10-12-8-5-6-9-12/h2-10H2,1H3
    • InChI Key: ZVABNOKVSSFWLQ-UHFFFAOYSA-N
    • SMILES: O=C(CCCCC)CN1CCCC1

Computed Properties

  • Exact Mass: 183.162314293g/mol
  • Monoisotopic Mass: 183.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 20.3Ų
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